N-(1-ethyl-2-oxoindolin-5-yl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-4-20-16-7-6-15(10-14(16)11-18(20)21)19-24(22,23)17-8-5-12(2)9-13(17)3/h5-10,19H,4,11H2,1-3H3
• InChI Key: OXDJNQHBRWHXHV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)C)C
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• CAS No.: 921556-84-5

Description

N-(1-ethyl-2-oxoindolin-5-yl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The novel synthesis and structural characterization of sulfonamide derivatives have been a focal point of research, providing insights into their potential applications in various domains, including as intermediates for further chemical transformations. For instance, the synthesis of novel compounds through specific reactions and their structural elucidation through techniques such as X-ray diffraction and spectroscopy has been documented (Zhang, Shi-jie, Hu, Wei-Xiao, 2010).

Antimicrobial and Anticancer Activities

• Several studies have focused on the antimicrobial and anticancer activities of sulfonamide derivatives. These compounds have been synthesized and evaluated for their efficacy against various microbial strains and cancer cell lines, showing promising results in inhibiting growth and inducing apoptosis in cancer cells. For example, a series of sulfonamide derivatives exhibited significant antimicrobial and anticancer activities, underscoring their potential in therapeutic applications (Mahesh K. Kumar et al., 2014).

Enzyme Inhibition

• The inhibition of carbonic anhydrase, an enzyme of significant interest in pharmacology, by sulfonamide derivatives has been another area of exploration. These compounds have been shown to effectively inhibit carbonic anhydrase isoforms, which is relevant for the development of therapeutic agents for various diseases (Wagdy M. Eldehna et al., 2017).

Molecular Modeling and Computational Studies

• Computational studies and molecular modeling have been used to understand the structural and electronic properties of sulfonamide compounds. These studies help in predicting the biological activity of the compounds and in designing molecules with enhanced therapeutic efficacy. For instance, detailed computational analyses have been performed to understand the interaction of sulfonamide molecules with proteins, providing valuable insights into their mechanism of action (P. Murthy et al., 2018).